6-methoxy-N-[4-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]nicotinamide

• IUPAC Name: 6-methoxy-N-[4-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H19N5O2/c1-26-17-10-7-14(12-20-17)19(25)21-15-8-5-13(6-9-15)18-23-22-16-4-2-3-11-24(16)18/h5-10,12H,2-4,11H2,1H3,(H,21,25)
• InChI Key: AKARDUMXGFITDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NN=C4N3CCCC4
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

The compound “6-methoxy-N-[4-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]nicotinamide” is a part of a focused small molecule library of 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazines. These compounds are considered as building blocks in medicinal chemistry.

Synthesis Analysis

The synthesis of these compounds involves the development of piperazine-fused triazoles. The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents. The approaches were used to create a small library of the triazolopyrazines with a variety of substituents in position 3.

Molecular Structure Analysis

The molecular structure of these compounds is based on [1,2,4]triazolo[4,3-a]pyrazine platform. Both elements of the condensed system – 1,2,4-triazole and piperazine – have been kept in focus of the scientific community and regarded as a “privileged motif” for several decades.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Safety and Hazards

A case study on Sitagliptin drug products concerning contamination with N-nitrosamines was performed using two newly developed analytical methods for determination of N-nitroso-triazolopyrazine (NTTP; 7-nitroso-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine) and its precursor.